![molecular formula C16H14N6O B286728 5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile](/img/structure/B286728.png)
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile
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Overview
Description
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile, also known as PD0325901, is a small molecule inhibitor of the mitogen-activated protein kinase (MAPK) pathway. The MAPK pathway is involved in cell growth, differentiation, and survival, and is frequently dysregulated in cancer. PD0325901 has shown promise as a potential therapeutic agent for various cancers, and has been extensively studied in both in vitro and in vivo models.
Mechanism of Action
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile inhibits the MAPK pathway by targeting the kinase activity of mitogen-activated protein kinase kinase (MEK). MEK is an upstream activator of the MAPK pathway, and its inhibition prevents the activation of downstream targets involved in cell growth and survival. By inhibiting the MAPK pathway, this compound induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest, apoptosis, and senescence. This compound also inhibits the production of various cytokines and growth factors, which are involved in cancer cell growth and survival. In addition, this compound has been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients and oxygen to tumors.
Advantages and Limitations for Lab Experiments
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has several advantages and limitations for lab experiments. One advantage is that it can be used to study the role of the MAPK pathway in cancer cell growth and survival. This compound can also be used to test the efficacy of other cancer therapies, such as chemotherapy and radiation therapy. However, one limitation of this compound is that it can have off-target effects, which may complicate the interpretation of experimental results. In addition, this compound may not be effective in all types of cancer, and its efficacy may vary depending on the genetic profile of the cancer cells.
Future Directions
There are several future directions for the study of 5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile. One direction is to investigate the use of this compound in combination with other cancer therapies, such as immunotherapy and targeted therapies. Another direction is to identify biomarkers that can predict the response of cancer cells to this compound. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in clinical trials. Finally, the development of more potent and selective MEK inhibitors may improve the efficacy and specificity of this class of drugs.
Synthesis Methods
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile can be synthesized using a multi-step process involving several chemical reactions. The starting materials for the synthesis are commercially available and include 2,5-dimethylphenol, 4-chloropyrimidine, and 4-cyanopyrazole. The synthesis involves the formation of several intermediates, which are then converted to the final product through a series of chemical reactions. The synthesis of this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
5-amino-1-[6-(2,5-dimethylphenoxy)-4-pyrimidinyl]-1H-pyrazole-4-carbonitrile has been extensively studied in preclinical models of cancer. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells by blocking the MAPK pathway. In vivo studies have shown that this compound can inhibit tumor growth and improve survival in animal models of cancer. This compound has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.
Properties
Molecular Formula |
C16H14N6O |
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Molecular Weight |
306.32 g/mol |
IUPAC Name |
5-amino-1-[6-(2,5-dimethylphenoxy)pyrimidin-4-yl]pyrazole-4-carbonitrile |
InChI |
InChI=1S/C16H14N6O/c1-10-3-4-11(2)13(5-10)23-15-6-14(19-9-20-15)22-16(18)12(7-17)8-21-22/h3-6,8-9H,18H2,1-2H3 |
InChI Key |
NXXKVWIDLRIHCX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)OC2=NC=NC(=C2)N3C(=C(C=N3)C#N)N |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC2=NC=NC(=C2)N3C(=C(C=N3)C#N)N |
Origin of Product |
United States |
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